BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2,3-
Difluoro-4-hydroxybenzonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,3-Difluoro-4-hydroxybenzonitrile

Cat. No.: B167122

Essential Safety and Handling Guide: 2,3-Difluoro-4-
hydroxybenzonitrile

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,3-Difluoro-4-
hydroxybenzonitrile (CAS No: 126162-38-7). The following procedures are designed to
ensure safe laboratory operations and minimize exposure risks.

Hazard Identification and Classification

2,3-Difluoro-4-hydroxybenzonitrile is a chemical compound that requires careful handling
due to its potential health effects. It is classified as hazardous under the Globally Harmonized
System (GHS).[1] Key hazards include being harmful if swallowed, causing skin irritation,
causing serious eye damage, and potentially causing respiratory irritation.[1][2]

Table 1: GHS Hazard Classification for 2,3-Difluoro-4-hydroxybenzonitrile
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage[1]

Specific target organ toxicity — H335: May cause respiratory
i Category 3 o

Single exposure irritation[1][2]

Hazardous to the aquatic .
) Category 3 H402: Harmful to aquatic life
environment, acute hazard

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,3-Difluoro-4-hydroxybenzonitrile
to prevent contact and inhalation.[1] Engineering controls, such as fume hoods, should be the
primary method of exposure control.

Table 2: Recommended Personal Protective Equipment

Body Part PPE Recommendation Standard/Specification

) Air-purifying respirator (if
Respiratory T NIOSH (US) approved[3]
ventilation is inadequate).[1]

Chemical-resistant protective
Hands 29 CFR 1910.138[1]
gloves.

Chemical safety goggles
Eyes/Face ] 29 CFR 1910.133[1]
and/or a face shield.

Wear suitable protective

Skin/Body Protective clothing, lab coat. )
clothing[1]

Feet Safety shoes. 29 CFR 1910.136[1]
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Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection. The following workflow outlines the key steps from preparation to waste disposal.

(Work Area Preparation) Don Appropriate PPE)

Proceed to handle

A Y
Ensure Engineering Controls - . .
( (Fume Hood, Ventilation) Weighing and Transfer Use in Reaction

After use Segregate waste

4 y

Decontaminate Glassware Collect Contaminated PPE Dispose via Approved Wash Hands Thoroughl
and Surfaces and Materials Waste Disposal Service gnly
A
Doff PPE Correctly

Click to download full resolution via product page

Caption: Workflow for handling 2,3-Difluoro-4-hydroxybenzonitrile.

Step-by-Step Handling Protocol

o Preparation and Engineering Controls:
o Always handle this chemical within a certified chemical fume hood.[1]

o Ensure that emergency eye wash fountains and safety showers are readily accessible in
the immediate vicinity of potential exposure.[1]

o Before handling, put on all required PPE as specified in Table 2.

e Handling the Chemical:
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[e]

Avoid breathing any dust, mist, or spray generated from the substance.[1]

o

Prevent all contact with skin and eyes.[1]

[¢]

When using the product, do not eat, drink, or smoke.[1]

[¢]

Keep the container tightly closed when not in use.[1]

Avoid release to the environment.

[e]

e Storage:
o Store in a locked, dry, cool, and well-ventilated area.[1]

o Keep the substance away from strong oxidizing agents and sources of heat or flame.[1]

First Aid Measures

Immediate action is required in case of exposure.

Table 3: First Aid Procedures
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Exposure Route Action

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Seek immediate

medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1]

Immediately rinse cautiously with water for at
least 15 minutes. Remove contact lenses if

Eye Contact ) o
present and easy to do so. Continue rinsing and

call a physician immediately.[1]

Rinse mouth with water. Call a POISON
) CENTER or doctor immediately if you feel
Ingestion . .
unwell. Never give anything by mouth to an

unconscious person.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure safety.
» Waste Collection:

o All waste materials, including empty containers, contaminated PPE, and surplus
chemicals, must be collected in suitable, labeled containers.[4]

» Disposal Method:

(¢]

Dispose of the chemical and its container through a licensed and approved waste disposal
plant.[1]

(¢]

One recommended method is to use an authorized incinerator equipped with an
afterburner and a flue gas scrubber.[1]

o

Do not allow the product to enter drains or waterways.
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o Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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